Cas no 2098089-70-2 (methyl 2-(3-cyclopropyl-5-hydroxy-1H-pyrazol-1-yl)acetate)

• Product Name: methyl 2-(3-cyclopropyl-5-hydroxy-1H-pyrazol-1-yl)acetate
• CAS No: 2098089-70-2
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5728539
• PubChem ID: 121214213
• Update Time: 2025-05-21

methyl 2-(3-cyclopropyl-5-hydroxy-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-cyclopropyl-5-hydroxy-1H-pyrazol-1-yl)acetate
• F2198-6158
• AKOS026724712
• methyl 2-(5-cyclopropyl-3-oxo-1H-pyrazol-2-yl)acetate
• starbld0046386
• 2098089-70-2
• 1H-Pyrazole-1-acetic acid, 3-cyclopropyl-5-hydroxy-, methyl ester

• Inchi： 1S/C9H12N2O3/c1-14-9(13)5-11-8(12)4-7(10-11)6-2-3-6/h4,6,10H,2-3,5H2,1H3
• SMILES： O=C1C=C(C2CC2)NN1CC(=O)OC

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 362.5±37.0 °C(Predicted)
• pka: 8.19±0.50(Predicted)

Additional information on methyl 2-(3-cyclopropyl-5-hydroxy-1H-pyrazol-1-yl)acetate

Methyl 2-(3-Cyclopropyl-5-hydroxy-1H-pyrazol-1-yl)acetate (CAS No. 2098089-70-2): A Comprehensive Overview

Methyl 2-(3-cyclopropyl-5-hydroxy-1H-pyrazol-1-yl)acetate (CAS No. 2098089-70-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

Methyl 2-(3-cyclopropyl-5-hydroxy-1H-pyrazol-1-yl)acetate is a derivative of pyrazole, a five-membered heterocyclic ring containing two nitrogen atoms. The presence of a cyclopropyl group and a hydroxyl substituent at specific positions on the pyrazole ring imparts unique chemical and physical properties to this compound. The molecular formula of methyl 2-(3-cyclopropyl-5-hydroxy-1H-pyrazol-1-yl)acetate is C₁₁H₁₄N₂O₃, and its molecular weight is approximately 214.24 g/mol. The compound is typically a white crystalline solid with a melting point ranging from 75 to 78°C.

The solubility of methyl 2-(3-cyclopropyl-5-hydroxy-1H-pyrazol-1-yl)acetate in various solvents is an important consideration for its use in chemical reactions and biological assays. It exhibits moderate solubility in polar solvents such as methanol and dimethyl sulfoxide (DMSO), making it suitable for a wide range of experimental conditions. The compound's stability under different pH conditions and its resistance to degradation are also key factors that contribute to its utility in research settings.

Synthesis Methods

The synthesis of methyl 2-(3-cyclopropyl-5-hydroxy-1H-pyrazol-1-yl)acetate has been reported using several methodologies, each with its own advantages and limitations. One common approach involves the reaction of cyclopropylhydrazine with an appropriate acetylene derivative, followed by esterification with methanol. This method typically yields high purity products and can be scaled up for industrial production.

Another synthetic route involves the condensation of cyclopropylcarboxaldehyde with hydrazine hydrate to form the corresponding hydrazide, which is then cyclized in the presence of an acid catalyst to produce the pyrazole ring. Subsequent esterification with methyl iodide results in the formation of methyl 2-(3-cyclopropyl-5-hydroxy-1H-pyrazol-1-yl)acetate. This method offers good yields and is suitable for preparative-scale synthesis.

Biological Activities

The biological activities of methyl 2-(3-cyclopropyl-5-hydroxy-1H-pyrazol-1-yl)acetate have been extensively studied, revealing its potential as a lead compound for drug development. One of the most notable activities is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in lipopolysaccharide (LPS)-stimulated macrophages.

In addition to its anti-inflammatory effects, methyl 2-(3-cyclopropyl-5-hydroxy-1H-pyrazol-1-yl)acetate has demonstrated potent antioxidant activity. It can scavenge reactive oxygen species (ROS) and protect cells from oxidative stress-induced damage. This property makes it a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Clinical Applications and Research Advancements

The potential clinical applications of methyl 2-(3-cyclopropyl-5-hydroxy-1H-pyrazol-1-y l)acetate are currently being explored through preclinical studies and early-stage clinical trials. Recent research has focused on its use as an anti-inflammatory agent in conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preliminary results from these studies have shown promising efficacy and safety profiles, warranting further investigation.

In the field of neurology, there is growing interest in the use of pyrazole derivatives like methyl 2-(3-cyclopropyl -5-hydroxy -1H -pyrazol -1 - yl ) acetate strong > for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These compounds have been shown to modulate key signaling pathways involved in neuronal survival and function, offering new therapeutic strategies for these debilitating conditions.

Conclusion

Methyl 2-(3-cyclopropyl -5-hydroxy -1H -pyrazol -1 - yl ) acetate strong > (CAS No . 2098089 -70 -2 ) represents a promising compound with diverse biological activities , including anti-inflammatory , antioxidant , and neuroprotective effects . Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further development in medicinal chemistry . Ongoing research continues to uncover new applications for this compound , highlighting its potential to contribute significantly to the advancement of therapeutic interventions . p >